Cas no 1603174-94-2 (2-(3-methylphenyl)methoxypropanoic Acid)

• Product Name: 2-(3-methylphenyl)methoxypropanoic Acid
• CAS No: 1603174-94-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD30498011
• CID: 4607838
• PubChem ID: 116413341
• Update Time: 2025-10-28

2-(3-methylphenyl)methoxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)methoxypropanoic Acid

• MDL： MFCD30498011
• Inchi： 1S/C11H14O3/c1-8-4-3-5-10(6-8)7-14-9(2)11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： MDAISAARVZQEHI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OCC1=CC=CC(C)=C1)C

Additional information on 2-(3-methylphenyl)methoxypropanoic Acid

2-(3-Methylphenyl)Methoxypropanoic Acid: A Comprehensive Overview

2-(3-Methylphenyl)Methoxypropanoic Acid, also known by its CAS number 1603174-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have shed light on its synthesis, biological activity, and structural characterization, making it a subject of ongoing research.

The chemical structure of 2-(3-Methylphenyl)Methoxypropanoic Acid consists of a propanoic acid backbone with a methoxy group attached to the second carbon. The phenyl ring is substituted with a methyl group at the third position, which imparts unique electronic and steric properties to the molecule. This substitution pattern influences the compound's solubility, stability, and reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(3-Methylphenyl)Methoxypropanoic Acid. Researchers have explored various methods, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to optimize its synthesis. These methods not only enhance yield but also improve the purity of the final product, which is critical for its application in pharmaceuticals and other industries.

The biological activity of 2-(3-Methylphenyl)Methoxypropanoic Acid has been a focal point of recent studies. Preclinical data suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of applications, 2-(3-Methylphenyl)Methoxypropanoic Acid has found utility in the formulation of cosmetics and personal care products due to its mild skin compatibility and moisturizing properties. Its compatibility with various excipients makes it suitable for use in creams, lotions, and serums. Furthermore, its role as an intermediate in the synthesis of more complex molecules has expanded its relevance in the pharmaceutical industry.

The environmental impact and safety profile of 2-(3-Methylphenyl)Methoxypropanoic Acid have also been evaluated in recent studies. Data indicate that the compound is biodegradable under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. However, further research is needed to assess its long-term effects on aquatic ecosystems and human health.

In conclusion, 2-(3-Methylphenyl)Methoxypropanoic Acid (CAS No. 1603174-94-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and biological characterization, position it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.